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Compound of Interest

Compound Name: T-10430

Cat. No.: B15623650 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals using T-10430. Below you will find troubleshooting advice and

frequently asked questions regarding its solubility in DMSO, proper handling, and storage.

Frequently Asked Questions (FAQs)
Q1: What is the recommended maximum concentration for dissolving T-10430 in DMSO?

A1: T-10430 is soluble in DMSO up to 10 mM.[1] It is recommended to prepare a stock solution

at this concentration, which can then be further diluted in aqueous buffers or cell culture media

for your experiments.

Q2: How should I store my T-10430, both as a solid and in a DMSO stock solution?

A2: T-10430 should be stored as a dry powder at -20°C for long-term storage (months to

years).[2] DMSO stock solutions (at 10 mM) should also be stored at -20°C.[1] It is advisable to

aliquot the DMSO stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

[1]

Q3: I've noticed precipitation after diluting my T-10430 DMSO stock into my aqueous

experimental buffer. What should I do?

A3: This can happen if the final concentration of T-10430 in the aqueous buffer exceeds its

aqueous solubility limit. DMSO is a strong organic solvent, but when diluted into an aqueous
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solution, the overall solvent property changes, which can cause a less soluble compound like

T-10430 to precipitate.

To address this, try the following:

Lower the final concentration: Your experimental concentration might be too high for the

aqueous buffer.

Increase the percentage of DMSO in the final solution: However, be mindful of the DMSO

tolerance of your experimental system (e.g., cells), as high concentrations of DMSO can be

toxic.

Use sonication: Briefly sonicating the solution after dilution can help to redissolve small

amounts of precipitate.

Prepare fresh dilutions: Always prepare aqueous dilutions of T-10430 immediately before

use.

Q4: My T-10430 DMSO stock solution is several months old. Is it still good to use?

A4: DMSO stocks of T-10430 that are older than 3-6 months, or have been through more than

two freeze-thaw cycles, should be tested for activity before use.[1] Over time, the compound

may degrade, leading to reduced potency in your experiments.
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Issue Possible Cause Recommended Solution

Difficulty dissolving T-10430

powder in DMSO

Insufficient vortexing or

sonication.

Vortex the solution for several

minutes. If the powder is still

not fully dissolved, briefly

sonicate the vial in a water

bath. Ensure you are not

exceeding the 10 mM solubility

limit.

Cloudiness or precipitation in

the DMSO stock solution upon

storage at -20°C

The compound may have

come out of solution during

freezing.

Before use, bring the vial to

room temperature and vortex

thoroughly to ensure the

solution is clear and

homogenous.

Inconsistent experimental

results

1. Repeated freeze-thaw

cycles of the stock solution. 2.

Degradation of the compound

over time. 3. Inaccurate

pipetting of the viscous DMSO

stock.

1. Aliquot the 10 mM DMSO

stock into single-use vials to

minimize freeze-thaw cycles.

2. Use a fresh stock solution or

test the activity of the older

stock. 3. Use positive

displacement pipettes or

reverse pipetting techniques

for accurate handling of

DMSO.

Quantitative Data Summary
Property Value Reference

Molecular Weight 326.19 g/mol [1]

Chemical Formula C17H22N6O [2]

Solubility in DMSO Up to 10 mM [1]

Storage (Dry Powder) -20°C [2]

Storage (DMSO Stock) -20°C [1]
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Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of T-10430 in DMSO

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need 0.326

mg of T-10430 (Molecular Weight = 326.19 g/mol ).

Calculation: 10 mmol/L * 1 L/1000 mL * 1 mL * 326.19 g/mol * 1000 mg/g = 3.2619 mg

(This is for 1mL, for smaller volumes, adjust accordingly).

Weigh the compound: Carefully weigh the calculated amount of T-10430 powder.

Add DMSO: Add the appropriate volume of high-purity, anhydrous DMSO to the powder.

Dissolve: Vortex the solution thoroughly until all the solid is dissolved. If necessary, briefly

sonicate the vial in a water bath.

Store: Store the stock solution at -20°C in small, single-use aliquots.

Signaling Pathways and Workflows
As a BLT2 agonist, T-10430 activates the BLT2 receptor, a G protein-coupled receptor. This

initiates a cascade of intracellular signaling events.
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Caption: T-10430 activates the BLT2 receptor, leading to downstream signaling.
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Caption: A logical workflow for troubleshooting T-10430 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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